Cas no 6244-74-2 (Ethanedithioamide, N,N'-diphenyl-)

Ethanedithioamide, N,N'-diphenyl- structure
6244-74-2 structure
Product Name:Ethanedithioamide, N,N'-diphenyl-
CAS No:6244-74-2
MF:C14H12N2S2
MW:272.388480186462
CID:2835806
PubChem ID:2390027
Update Time:2025-04-21

Ethanedithioamide, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanedithioamide, N,N'-diphenyl-
    • SCHEMBL3070807
    • n,n'-diphenyldithiooxamide
    • AKOS004901110
    • 6244-74-2
    • DTXCID40319461
    • DTXSID30368423
    • Inchi: 1S/C14H12N2S2/c17-13(15-11-7-3-1-4-8-11)14(18)16-12-9-5-2-6-10-12/h1-10H,(H,15,17)(H,16,18)
    • InChI Key: MGSYJQOVDPNHSC-UHFFFAOYSA-N
    • SMILES: S=C(C(NC1C=CC=CC=1)=S)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.04419074Da
  • Monoisotopic Mass: 272.04419074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 88.2Ų
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